2-chloro-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide

• IUPAC Name: 2-chloro-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]benzamide
• InChI: InChI=1S/C18H18ClN3O3/c1-21-11-12(17(24)22-8-4-5-9-22)10-15(18(21)25)20-16(23)13-6-2-3-7-14(13)19/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H,20,23)
• InChI Key: IWEALTVKTRVULR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)NC(=O)C2=CC=CC=C2Cl)C(=O)N3CCCC3
• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol
• CAS No.: 1207036-55-2

Description

2-chloro-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide is a synthetic small molecule provided for research and development purposes. This compound features a benzamide scaffold linked to a 1,2-dihydropyridin-2-one ring system, which is further functionalized with a pyrrolidine-1-carbonyl group. The structural motif of an N-(2-oxo-1,2-dihydropyridin-3-yl)benzamide is seen in compounds studied for their potential biological activities and as a precursor in synthetic chemistry for the construction of more complex heterocyclic systems, such as oxazolopyridines . The presence of both hydrogen bond donors and acceptors in its structure suggests potential for targeted molecular interactions. As a specialized chemical, it is intended for use by qualified laboratory researchers only. This product is offered with the guarantee of high purity and is strictly labeled "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human use. Researchers are responsible for ensuring all handling and usage comply with their institution's safety protocols and local regulations.

Biological Activity

2-chloro-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structure, which includes a chlorinated benzamide and a pyrrolidine moiety, suggests diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C18H18ClN3O3
• Molecular Weight : 359.81 g/mol
• IUPAC Name : 2-chloro-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]benzamide

Biological Activity Overview

The biological activity of 2-chloro-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide has been explored in various studies, indicating its potential as an antitumor agent and an inhibitor of specific biological pathways.

Antitumor Activity

Research has shown that compounds similar to 2-chloro-N-(1-methyl-2-oxo...) exhibit significant antiproliferative properties against cancer cell lines. For instance, studies on related compounds demonstrated IC50 values as low as 0.15 μM in inhibiting cell growth in the SJSA-1 cell line, highlighting the potential effectiveness of this compound in cancer therapy .

Table 1: Antiproliferative Activity of Related Compounds

Compound	IC50 (μM)	Cell Line
Compound 32	0.22	SJSA-1
Compound 33	0.15	SJSA-1
Compound 38	0.24	SJSA-1

The mechanism of action for this class of compounds is primarily associated with their ability to inhibit the MDM2 protein, which is known to regulate the p53 tumor suppressor pathway. Activation of p53 leads to increased apoptosis in tumor cells, making these compounds potential candidates for cancer treatment .

Case Studies

Several case studies have been conducted to further elucidate the biological activity of related compounds:

• MDM2 Inhibition : A study evaluated a series of pyrrolidine derivatives for their ability to inhibit MDM2. The results indicated that structural modifications significantly affected binding affinity and selectivity towards MDM2, suggesting that similar modifications could enhance the efficacy of 2-chloro-N-(1-methyl-2-oxo...) .
• Xenograft Models : In vivo studies using xenograft models demonstrated that oral administration of certain derivatives led to substantial tumor regression, with some compounds achieving over 100% regression in treated groups . This suggests promising therapeutic potential for clinical applications.

Pharmacokinetics and Toxicology

While specific pharmacokinetic data for 2-chloro-N-(1-methyl-2-oxo...) is limited, related compounds have shown favorable absorption and distribution profiles in animal models. Toxicological assessments indicate that these compounds can be administered at high doses without significant adverse effects, although detailed studies are necessary to confirm safety profiles .

Comparison with Similar Compounds

Chlorsulfuron (C₁₂H₁₂ClN₅O₄S, MW 357.8)

• Structure: Features a triazinylamino group and chlorobenzenesulfonamide.
• Use : Herbicide targeting acetolactate synthase (ALS).
• Comparison: The triazine group in chlorsulfuron enables distinct enzyme inhibition compared to the dihydropyridinone core of the target compound.

Triflumuron (C₁₅H₁₀ClF₃N₂O₃, MW 358.7)

• Structure : Contains a trifluoromethoxy-phenylurea group.
• Use : Insect growth regulator (chitin synthesis inhibitor).
• Comparison : The urea linkage and fluorine substituents enhance metabolic stability, whereas the target compound’s pyrrolidine group may prioritize target specificity.

Key Trends in Substituent Effects

• Chloro vs. Methoxy : Chloro groups increase lipophilicity (favoring membrane penetration), while methoxy improves solubility .
• Larger rings (e.g., piperidine) may improve pharmacokinetic profiles .
• Backbone Modifications: Dihydropyridinone cores (as in the target compound) offer redox stability compared to simpler benzamide scaffolds.